Cas no 1375473-06-5 (2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride)

• Product Name: 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride
• CAS No: 1375473-06-5
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• MDL: MFCD21602664
• CID: 4594679
• PubChem ID: 72155650
• Update Time: 2025-06-15

2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic Acid Hydrochloride
• 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride

• MDL： MFCD21602664
• Inchi： 1S/C7H8ClNO2S.ClH/c8-6-2-1-5(12-6)3-9-4-7(10)11;/h1-2,9H,3-4H2,(H,10,11);1H
• InChI Key： BOBIUMGUDDKVKV-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)NCC(=O)O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride

Research Briefing on 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride (CAS: 1375473-06-5)

In recent years, the compound 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride (CAS: 1375473-06-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest advancements, applications, and mechanistic insights related to this compound, which has shown promise in various therapeutic areas.

The compound, characterized by its unique thiophene-based structure, has been explored for its potential as a bioactive molecule. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacophores, particularly in the development of central nervous system (CNS) targeting agents. Its structural features, including the chlorothiophene moiety, contribute to its ability to interact with specific biological targets, such as neurotransmitter receptors and enzymes involved in neurodegenerative pathways.

One of the most notable applications of 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride is in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective serotonin receptor agonists. The study reported improved binding affinity and selectivity profiles compared to earlier analogs, suggesting its potential in treating mood disorders and other CNS-related conditions.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution characteristics. Preclinical trials conducted in rodent models indicated that the hydrochloride salt form enhances solubility and bioavailability, addressing one of the key challenges in drug development. These findings were corroborated by a separate study focusing on the compound's metabolic stability, which showed minimal hepatic clearance and prolonged plasma half-life.

In addition to its therapeutic potential, 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride has also been employed in chemical biology tools. Researchers have utilized its reactive functional groups to develop fluorescent probes for imaging studies, enabling real-time visualization of target engagement in cellular systems. This application underscores its versatility beyond traditional drug discovery paradigms.

Despite these advancements, challenges remain in optimizing the compound's safety profile and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance specificity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{(5-Chlorothiophen-2-yl)methylamino}acetic Acid Hydrochloride represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications, from GPCR modulation to imaging tools, highlight its significance in advancing both therapeutic and diagnostic innovations. Future studies will likely explore its potential in broader contexts, including personalized medicine and combination therapies.